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Compound of Interest

Compound Name: Mecetronium ethylsulfate

Cat. No.: B1200209 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of Mecetronium ethylsulfate, a quaternary ammonium compound, is

crucial for maintaining laboratory safety and environmental protection. Due to its hazardous

properties, including being harmful if swallowed, causing severe skin burns and eye damage,

and its high toxicity to aquatic life, specific disposal procedures must be strictly followed.[1] This

guide provides a comprehensive overview of the recommended disposal protocol, safety

precautions, and logistical considerations for laboratory personnel.

Key Chemical and Hazard Data
A thorough understanding of the chemical properties and associated hazards of Mecetronium
ethylsulfate is the first step in its safe handling and disposal.
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Property Information

Chemical Name Mecetronium ethylsulfate

CAS Number 3006-10-8

Molecular Formula C22H49NO4S

Physical State Solid

GHS Hazard Statements

H302: Harmful if swallowedH314: Causes

severe skin burns and eye damageH410: Very

toxic to aquatic life with long lasting effects

Primary Disposal Route Incineration

This table summarizes key data for Mecetronium ethylsulfate.

Pre-Disposal Safety and Handling
Before beginning any disposal procedures, ensure that all necessary personal protective

equipment (PPE) is worn and that the work is conducted in a well-ventilated area, preferably

within a chemical fume hood.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: In cases of dust or aerosol generation, a NIOSH-approved respirator

is recommended.

Experimental Protocol: Preparation for Incineration
The recommended disposal method for Mecetronium ethylsulfate is high-temperature

incineration at a licensed hazardous waste facility. Direct disposal into drains or regular trash is
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strictly prohibited due to its severe aquatic toxicity. The following protocol outlines the steps for

preparing solid Mecetronium ethylsulfate for collection by a certified waste disposal service.

Materials:

Mecetronium ethylsulfate waste

Combustible solvent (e.g., ethanol, isopropanol)

Appropriate hazardous waste container (clearly labeled)

Stir rod or magnetic stirrer

Funnel

Procedure:

Segregate Waste: Ensure that Mecetronium ethylsulfate waste is not mixed with

incompatible materials.

Select a Combustible Solvent: Choose a flammable solvent in which Mecetronium
ethylsulfate is soluble. Alcohols such as ethanol or isopropanol are often suitable choices.

Dissolution: In a well-ventilated fume hood, carefully add the Mecetronium ethylsulfate
waste to a container with the combustible solvent.

Mixing: Gently stir the mixture until the solid is completely dissolved. This creates a

flammable liquid waste that is suitable for incineration.

Containerization: Using a funnel, carefully transfer the dissolved waste solution into a

designated and properly labeled hazardous waste container. The container should be

appropriate for flammable liquids.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

("Mecetronium ethylsulfate in [Solvent Name]"), and the approximate concentration and

quantity. Affix any other labels required by your institution's environmental health and safety

department.
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Storage: Store the sealed waste container in a designated satellite accumulation area for

hazardous waste, away from heat, sparks, and open flames.

Arrange for Pickup: Contact your institution's hazardous waste management service to

schedule a pickup.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Mecetronium ethylsulfate.
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Caption: Disposal workflow for Mecetronium ethylsulfate.
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and environmentally responsible disposal of Mecetronium ethylsulfate, thereby

minimizing risks to themselves, their colleagues, and the ecosystem. Always consult your

institution's specific guidelines and safety protocols for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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